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Compound of Interest

Compound Name: 2-Butoxyethyl didecyl phosphite

CAS No.: 94006-31-2

Cat. No.: B15175034

Get Quote

Executive Summary & Immediate Safety Directives
2-Butoxyethyl didecyl phosphite is an organophosphite antioxidant often used as a polymer

stabilizer. Its disposal requires strict adherence to protocols that mitigate hydrolytic instability

and glycol ether toxicity.

CRITICAL SAFETY ALERTS:

DO NOT mix with aqueous waste streams.[1] Contact with water triggers hydrolysis,

generating phosphorous acid (

) and heat.

DO NOT commingle with strong oxidizers (e.g., nitric acid, perchlorates). Phosphites are

reducing agents; mixing can cause exothermic fires.

DO NOT dispose of down the drain.[2][3] This compound is toxic to aquatic life and contains

glycol ether moieties regulated in many jurisdictions.
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Chemical Profile & Technical Justification
To ensure safe handling, the researcher must understand the degradation pathways of this

molecule.

Property Data / Characteristic Implication for Disposal

Chemical Class Organophosphite Ester
Reducing agent; sensitive to

oxidation.

Hydrolysis Products
Phosphorous Acid (

), Decanol, 2-Butoxyethanol

Generates acidity and

regulated glycol ethers.

Flash Point C (Typical for high MW

phosphites)

Generally considered "Low

Hazard" for flammability unless

in solvent.

Reactivity
Reacts with water, atmospheric

oxygen

Waste containers must be

hermetically sealed and

nitrogen-blanketed if possible.

The Mechanism of Hazard (Why this matters): Unlike stable phosphates, phosphites contain a

trivalent phosphorus (

). In a waste container, two reactions can occur:

Hydrolysis:

. This reaction is acid-catalyzed. If you mix this waste with acidic aqueous waste, the
reaction accelerates, potentially pressurizing the container.

Oxidation:

(Phosphate). This reaction is exothermic.

Disposal Workflow & Decision Logic
The following diagram outlines the decision logic for segregating this waste stream.
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Waste Generation:
2-Butoxyethyl didecyl phosphite

Physical State Assessment

Is it Pure/Neat Liquid?

Liquid

Stream C: Solid Debris
(Wipes/Gloves)

Solid/Debris

Is it in Solution?

No

Stream A: High BTU Organic
(Non-Halogenated)

Yes

Stream B: Solvent Waste
(Check Solvent Type)

Organic Solvent

CRITICAL SEGREGATION:
NO Water, NO Oxidizers

Aqueous (STOP)

Labeling:
'Contains Organophosphites'

'Glycol Ether Hazard'

Transfer to EHS/Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating phosphite waste streams to prevent incompatibility

incidents.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization
Before moving the chemical to a central waste area, stabilize the material.

Verify pH (If in solution): Ensure the solution is neutral. Acidic conditions accelerate the

decomposition of phosphites.

Quench Active Phosphites (Optional for large quantities): If disposing of >500g of pure active

phosphite, consult EHS about controlled oxidation to phosphate using dilute peroxide under

cooling, although direct incineration is usually preferred to avoid lab-scale reaction risks. For

most users: Skip to Phase 2.

Phase 2: Packaging
Container Selection: Use High-Density Polyethylene (HDPE) or Steel drums. Avoid low-

grade plastics that may be permeated by the glycol ether moiety.

Headspace: Leave at least 10% headspace in the container to accommodate potential

pressure changes from slow hydrolysis or thermal expansion.

Seal: Ensure the cap has a chemically resistant liner (Teflon/PTFE).

Phase 3: Labeling
Standard hazardous waste labels must be applied.[2] You must explicitly list constituents to aid

the disposal facility (incinerator).[1]

Primary Constituent: 2-Butoxyethyl didecyl phosphite.

Hazard Class: Irritant (Skin/Eye).

Warning: "Water Reactive - Do Not Bulking with Aqueous Waste."

RCRA Considerations (USA):
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If the phosphite is in a flammable solvent (e.g., Toluene), code as D001 (Ignitable).

If neat, it may not carry a specific federal waste code but is regulated as "Non-RCRA

Regulated Hazardous Waste" due to aquatic toxicity and glycol ether content.

Phase 4: Spill Cleanup (Emergency Response)
If a spill occurs during transfer:

PPE: Wear nitrile gloves (double gloved recommended due to glycol ether permeation) and

safety goggles.

Containment: Do not use water. Use an inert absorbent (Vermiculite or Clay/Kitty Litter).[4]

Neutralization: Absorb the liquid, then sweep into a disposable container.

Decontamination: Only after the bulk material is removed, wash the surface with a

soap/water solution. Collect this rinsate as hazardous waste (do not flush).

Regulatory & Compliance Context
USA (EPA/RCRA): The hydrolysis product, 2-Butoxyethanol, is a glycol ether. While it was

removed from the Clean Air Act's HAP list for air emissions, it remains a concern for liquid

waste disposal due to potential hematological effects (hemolysis) [1].

EU (REACH): Organophosphites are often classified as "Aquatic Chronic" hazards. Disposal

must be via high-temperature incineration (>1100°C) equipped with scrubbers to capture

phosphorus pentoxide (

) emissions [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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